(3Z)-5-bromo-3-{(2Z)-2-[(2,4-dimethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H14BrN3O2S
• Molecular Weight: 428.3 g/mol
• IUPAC Name: 5-bromo-3-[2-(2,4-dimethylanilino)-4-hydroxy-1,3-thiazol-5-yl]indol-2-one
• InChI: InChI=1S/C19H14BrN3O2S/c1-9-3-5-13(10(2)7-9)22-19-23-18(25)16(26-19)15-12-8-11(20)4-6-14(12)21-17(15)24/h3-8,25H,1-2H3,(H,22,23)
• InChI Key: GULWUDDWSDQMQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=NC(=C(S2)C3=C4C=C(C=CC4=NC3=O)Br)O)C

Description

(3Z)-5-bromo-3-{(2Z)-2-[(2,4-dimethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one is a sophisticated chemical scaffold of significant interest in medicinal chemistry and drug discovery, particularly in the field of kinase inhibition. Its core structure is based on an oxindole moiety fused with a thiazolidinone ring, a architecture reminiscent of potent, ATP-competitive kinase inhibitors (Source: National Center for Biotechnology Information) . Researchers utilize this compound as a key intermediate or a primary pharmacophore for the design and synthesis of novel small-molecule therapeutics. Its proposed mechanism of action involves targeting the ATP-binding site of specific protein kinases, such as VEGFR2 and BRAF, which are critical signaling nodes in pathways governing cell proliferation and survival (Source: National Cancer Institute) . The presence of the bromo-substituent and the dimethylphenylimino group offers strategic sites for further synthetic modification, enabling structure-activity relationship (SAR) studies to optimize potency, selectivity, and pharmacokinetic properties. This makes it an invaluable tool for investigating kinase function, validating new oncogenic targets, and developing next-generation anticancer agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3Z)-5-bromo-3-{(2Z)-2-[(2,4-dimethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one typically involves multi-step organic reactions. The process begins with the preparation of the thiazolidine ring, followed by the introduction of the bromine atom and the indole moiety. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

(3Z)-5-bromo-3-{(2Z)-2-[(2,4-dimethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or to convert double bonds to single bonds.

Substitution: The bromine atom in the compound can be substituted with other atoms or groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions, such as temperature and solvent choice, play a significant role in determining the reaction outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while substitution could result in a derivative with a different substituent in place of the bromine atom.

Scientific Research Applications

(3Z)-5-bromo-3-{(2Z)-2-[(2,4-dimethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one: has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Industry: It may be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of (3Z)-5-bromo-3-{(2Z)-2-[(2,4-dimethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets. These interactions can modulate various pathways, leading to the compound’s observed effects. For example, it might inhibit or activate enzymes, bind to receptors, or interfere with cellular processes.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

The compound’s activity and physicochemical properties are influenced by substituent variations in related molecules. Below is a comparative analysis:

Table 1: Key Structural Analogs and Substituent Effects

Compound Name	Thiazolidinone Substituent	Indole Substituent	Biological Activity	Key Differences vs. Target Compound	Reference
Target Compound	2,4-Dimethylphenyl	5-Bromo	Not explicitly reported	Reference for structural baseline
(Z)-3-(3-Hydroxyphenyl)-5-((1-methyl-1H-indol-3-yl)methylene)-2-thioxothiazolidin-4-one (5b)	3-Hydroxyphenyl	1-Methylindol-3-yl	Antibacterial	Hydroxyl group enhances polarity; thioxo vs. oxo
(Z)-3-(5-((5-Methoxy-1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)benzoic acid (5h)	Benzoic acid	5-Methoxyindol-3-yl	Antifungal	Methoxy group alters electron density
(5Z)-3-(4-Bromo-benzyl)-5-(4-chloro-benzylidene)-4-thioxo-imidazolidin-2-one	4-Bromo-benzyl, 4-chloro-benzylidene	None	Not reported	Dual halogenation; imidazolidinone scaffold
(3Z)-5-Bromo-3-{3-[4-(diethylamino)phenyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one	4-(Diethylamino)phenyl	5-Bromo	Not reported	Diethylamino group increases solubility

Key Observations:

Substituent Position and Electronic Effects: The target’s 2,4-dimethylphenyl group provides moderate lipophilicity, favoring membrane permeability, whereas analogs with polar groups (e.g., 3-hydroxyphenyl in 5b) exhibit higher solubility but reduced cell penetration .

Halogenation Impact :

• Bromine at the indole’s 5-position (target compound) vs. chlorine in alters steric bulk and van der Waals interactions. Bromine’s larger atomic radius may enhance binding to hydrophobic pockets in enzymes or receptors.

Scaffold Variations: Replacement of thiazolidinone with imidazolidinone (e.g., ) reduces ring strain but may affect conformational flexibility and bioactivity.

Biological Activity

The compound (3Z)-5-bromo-3-{(2Z)-2-[(2,4-dimethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one is a novel synthetic molecule that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{28}H_{24}BrN_{3}O_{2}S$ with a molecular weight of approximately 546.48 g/mol. The structure includes a bromine atom, an indole moiety, and a thiazolidinone ring, which are critical for its biological activity.

Anticancer Activity

Recent studies have indicated that compounds structurally related to (3Z)-5-bromo-3-{(2Z)-2-[(2,4-dimethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one exhibit significant anticancer properties. For instance:

• In vitro studies have demonstrated that derivatives with similar thiazolidinone structures can inhibit the proliferation of various cancer cell lines such as MCF-7 (breast cancer) and Caco-2 (colorectal cancer). One notable derivative showed an IC50 value of $3.96\pm 0.21\mu M$ against MCF-7 cells, indicating potent anticancer activity .

The mechanism by which these compounds exert their anticancer effects often involves apoptosis induction. Specifically:

• Apoptotic Pathway Activation : Compounds have been shown to activate the intrinsic apoptotic pathway in cancer cells. This is evidenced by increased expression of pro-apoptotic proteins like Bax and decreased levels of anti-apoptotic proteins such as Bcl-2. Enhanced activity of caspases (caspase-9 and caspase-3) further confirms this mechanism .

Enzyme Inhibition

Additionally, related compounds have been evaluated for their ability to inhibit metalloenzymes such as carbonic anhydrases (CAs), particularly isoforms associated with tumor progression:

Enzyme Isoform	IC50 Range (nM)
hCA II	2.6 - 598.2
hCA IX	16.1 - 321

These findings suggest that the compound may also play a role in modulating tumor microenvironments through enzyme inhibition .

Case Studies and Research Findings

Several studies have explored the biological activities of thiazolidinone derivatives:

• Study on Thiazolidinones : A series of thiazolidinone derivatives were synthesized and tested for their anticancer properties. The study found that specific modifications to the thiazolidinone ring significantly enhanced anticancer activity against MCF-7 and Caco-2 cell lines .
• Mechanistic Insights : Research has shown that the introduction of specific substituents on the thiazolidinone ring can influence both cytotoxicity and selectivity towards cancer cells versus normal cells .

Q & A

Q. What synthetic strategies are employed to prepare (3Z)-5-bromo-3-{(2Z)-2-[(2,4-dimethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one?

The synthesis typically involves multi-step reactions:

• Step 1 : Formation of the thiazolidinone ring via cyclization of thiourea derivatives with α-halo ketones or esters under reflux conditions (e.g., ethanol, 70–80°C) .
• Step 2 : Introduction of the brominated indole moiety through Knoevenagel condensation, requiring precise pH control (pH 6–7) and anhydrous conditions to stabilize the imine bond .
• Step 3 : Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (DCM/hexane) to achieve >95% purity .

Q. How is the molecular structure of this compound confirmed experimentally?

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR identify proton environments and carbon frameworks, with characteristic shifts for the thioxo group (δ 160–170 ppm) and indole NH (δ 10–12 ppm) .
• Mass Spectrometry (MS) : High-resolution MS confirms molecular weight (e.g., [M+H]+ at 487.430 m/z) and fragmentation patterns .
• X-ray Crystallography : Resolves Z-configuration of double bonds and spatial arrangement of substituents .

Q. What preliminary biological assays are used to evaluate its activity?

• Enzyme Inhibition : Kinetic assays (e.g., fluorescence-based) against tyrosine kinases or proteases, with IC$_{50}$ values compared to reference inhibitors .
• Cytotoxicity Screening : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to determine EC$_{50}$ values, often in the 1–10 µM range for active analogs .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

• Dose-Response Validation : Replicate assays across independent labs to confirm EC$_{50}$ consistency .
• Target Selectivity Profiling : Use kinase panels or proteome-wide affinity chromatography to identify off-target interactions .
• Structural Modifications : Synthesize derivatives (e.g., halogen or alkyl substitutions) to isolate structural contributors to activity discrepancies .

Q. What computational methods optimize its interaction with biological targets?

• Molecular Docking : AutoDock Vina or Schrödinger Suite predicts binding modes to enzymes (e.g., EGFR kinase), highlighting hydrogen bonds with the thiazolidinone carbonyl and hydrophobic interactions with the bromoindole .
• Molecular Dynamics (MD) Simulations : GROMACS or AMBER models assess binding stability over 100-ns trajectories, identifying key residues (e.g., Lys721 in EGFR) for mutagenesis studies .

Q. How do reaction conditions influence synthetic yield and purity?

Variable	Optimal Condition	Impact
Temperature	70–80°C	Higher yields (70–80%) via accelerated cyclization
Solvent	Anhydrous DMF	Prevents hydrolysis of imine intermediates
Catalyst	Piperidine (0.1 eq)	Enhances Knoevenagel condensation efficiency

Q. What strategies validate the compound’s stability under physiological conditions?

• pH Stability Studies : Incubate in buffers (pH 2–9) and monitor degradation via HPLC. The thiazolidinone ring is stable at pH 7.4 but hydrolyzes in acidic conditions (pH < 3) .
• Oxidative Stress Tests : Expose to H$_2$O$_2$ (1 mM) to assess sulfur oxidation; the thioxo group converts to sulfoxide (~30% after 24 hours) .

Q. How does this compound compare to analogs in structure-activity relationship (SAR) studies?

• Bromine vs. Chlorine : Bromine enhances lipophilicity (logP +0.5) and kinase inhibition (IC$_{50}$ 2.1 µM vs. 5.8 µM for Cl-analog) due to stronger halogen bonding .
• 2,4-Dimethylphenyl vs. Phenyl : The dimethyl group improves metabolic stability (t$_{1/2}$ 4.2 h vs. 1.8 h) by sterically shielding the imine bond .

Q. What experimental designs address low bioavailability in preclinical models?

• Prodrug Synthesis : Acetylate the indole NH to enhance solubility (e.g., phosphate-buffered saline solubility increases from 0.1 mg/mL to 2.5 mg/mL) .
• Nanoparticle Encapsulation : Poly(lactic-co-glycolic acid) (PLGA) nanoparticles achieve sustained release (>72 hours) in murine models .

Q. How are advanced spectroscopic techniques applied to study its electronic properties?

• UV-Vis Spectroscopy : $\lambda_{\text{max}}$ at 320 nm (π→π* transition) confirms conjugation between indole and thiazolidinone moieties .
• Cyclic Voltammetry : Redox peaks at -0.8 V (thiazolidinone reduction) and +1.2 V (indole oxidation) suggest potential as an organic semiconductor .